Orelabrutinib

• IUPAC Name: 2-(4-phenoxyphenyl)-6-(1-prop-2-enoylpiperidin-4-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C26H25N3O3/c1-2-24(30)29-16-14-18(15-17-29)23-13-12-22(26(27)31)25(28-23)19-8-10-21(11-9-19)32-20-6-4-3-5-7-20/h2-13,18H,1,14-17H2,(H2,27,31)
• InChI Key: MZPVEMOYADUARK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2=NC(=C(C=C2)C(=O)N)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol
• CAS RN: 1655504-04-3

Description

Orelabrutinib is an orally administered, potent, irreversible, and highly selective Bruton’s Tyrosine Kinase (BTK) inhibitor. It has been used in the treatment of B cell malignancies and autoimmune diseases. It has been approved in China for the treatment of patients with mantle cell lymphoma (MCL) or chronic lymphocytic leukaemia (CLL)/small lymphocytic lymphoma (SLL), who have received at least one treatment in the past.

Molecular Structure Analysis

This compound has the chemical formula C26H25N3O3 and a molecular weight of 427.504.

Scientific Research Applications

• Treatment of B Cell Malignancies :

  • Orelabrutinib has been approved in China for treating mantle cell lymphoma (MCL) and chronic lymphocytic leukemia (CLL)/small lymphocytic lymphoma (SLL) in patients who have received at least one prior treatment (Dhillon, 2021).
  • In a study involving 80 Chinese patients with relapsed or refractory CLL/SLL, this compound exhibited a high overall response rate and significant progression-free survival, with most adverse events being of low grade (Xu et al., 2023).
  • Another study confirmed the efficacy and safety of this compound monotherapy in patients with relapsed or refractory CLL/SLL, highlighting its potential as a superior treatment option compared to other BTK inhibitors (Xu et al., 2021).

• Combination Therapy in Primary Central Nervous System Lymphoma :

  • This compound combined with lenalidomide and immunochemotherapy showed effectiveness and tolerability in relapsed/refractory primary central nervous system lymphoma (PCNSL) patients. This combination therapy led to high response rates and was associated with genomic sequencing results (Yang et al., 2022).

• Pharmacokinetics Research :

  • A study developed a method for determining this compound levels in rat plasma, which is crucial for understanding its pharmacokinetics and optimizing its clinical use (Liu et al., 2022).

• Treatment of Systemic Lupus Erythematosus (SLE) :

  • This compound has been explored as a treatment for SLE, showing safety and preliminary efficacy in a phase Ib/IIa dose-finding study, suggesting its potential for larger and longer trials in this area (Li et al., 2022).

• Other Applications :

  • This compound has been evaluated for other conditions such as Waldenstrom's Macroglobulinemia, showing substantial efficacy and a favorable safety profile (Zhou et al., 2021).
  • It has also been investigated for its role in improving CART19 cell therapy by modulating the immune system (Luo et al., 2022).

Mechanism of Action

Target of Action

• Role : BTK plays a crucial role in B cell development, survival, and activation .

Mode of Action

• This inhibition disrupts B cell signaling pathways, leading to decreased B cell proliferation, survival, and antibody production .

Biochemical Pathways

• Downstream Effects : Reduced tumor growth, decreased inflammation, and modulation of immune responses .

Pharmacokinetics

• Impact on Bioavailability : Orelabrutinib’s pharmacokinetics contribute to its efficacy and safety profile .

Result of Action

• Cellular Effects : Suppression of tumor growth, modulation of immune responses, and attenuation of autoimmune reactions .

Action Environment

• Clinical Considerations : Monitoring drug interactions and adjusting dosages based on individual patient characteristics .

Safety and Hazards

Orelabrutinib has shown a favorable safety profile in patients with r/r MCL. The most common adverse events (AEs) were thrombocytopenia, upper respiratory tract infection, and neutropenia. Grade ≥3 AEs were infrequent and most commonly included thrombocytopenia, neutropenia, and anemia. No significant adverse events like atrial fibrillation/flutter or secondary malignancies were reported.

Future Directions

Orelabrutinib has shown promise in treating multiple sclerosis by reducing brain lesions. Further clinical development of this compound for various indications is underway in the USA and China.